Cas no 94089-04-0 (Bicyclo[2.2.1]heptane-2-thiol,2,3,3-trimethyl-)

• Product Name: Bicyclo[2.2.1]heptane-2-thiol,2,3,3-trimethyl-
• CAS No: 94089-04-0
• MF: C₁₀H₁₈S
• MW: 170.314921855927
• CID: 813943
• PubChem ID: 44147347
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptane-2-thiol,2,3,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-thiol,2,3,3-trimethyl-
• 2,2,3-trimethylbicyclo[2.2.1]heptane-3-thiol
• 2,3,3-trimethylbicyclo[2.2.1]heptane-2-thiol
• UNII-PX5QXA9H2G
• DTXSID60916512
• PX5QXA9H2G
• BICYCLO(2.2.1)HEPTANE-2-THIOL, 2,3,3-TRIMETHYL-
• NS00063947
• 2,3,3-Trimethylbicyclo(2.2.1)heptane-2-thiol
• 94089-04-0
• EINECS 302-107-0

• Inchi： 1S/C10H18S/c1-9(2)7-4-5-8(6-7)10(9,3)11/h7-8,11H,4-6H2,1-3H3
• InChI Key： DYSMZFZOVYDRLT-UHFFFAOYSA-N
• SMILES： SC1(C)C2CCC(C2)C1(C)C

Computed Properties

• Exact Mass: 170.11292175g/mol
• Monoisotopic Mass: 170.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 1Ų